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Compound of Interest

Compound Name: 3'-Allyl-3'-deoxythymidine

CAS No.: 120232-10-2

Cat. No.: B12797780

Get Quote

3'-Azido-3'-deoxythymidine (AZT), also known as Zidovudine, is a pioneering nucleoside

analog reverse transcriptase inhibitor (NRTI) that fundamentally changed the prognosis for

individuals infected with the human immunodeficiency virus (HIV).[1] Originally synthesized as

a potential anti-cancer agent, its potent antiviral activity against HIV-1 was a landmark

discovery in the fight against AIDS.[2] AZT functions as a DNA chain terminator, effectively

halting the replication of the viral genome by inhibiting the crucial reverse transcriptase

enzyme.[1][3][4] This guide provides a comprehensive overview of the chemical properties and

stability of AZT, offering critical insights for researchers and professionals involved in its study

and application in drug development.

Chemical Properties of 3'-Azido-3'-deoxythymidine
The unique chemical structure of AZT, particularly the presence of the azido group at the 3'

position of the deoxyribose ring, is central to its biological activity and influences its

physicochemical properties.

Structure and Nomenclature
Chemical Name: 3'-Azido-3'-deoxythymidine

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 14 Tech Support

https://www.benchchem.com/product/b12797780#bc-rfq
https://pmc.ncbi.nlm.nih.gov/articles/PMC1472706/
https://www.mdpi.com/1420-3049/28/18/6696
https://pmc.ncbi.nlm.nih.gov/articles/PMC1472706/
https://www.chemimpex.com/products/00931
https://pmc.ncbi.nlm.nih.gov/articles/PMC1482733/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12797780?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Systematic Name: 1-[(2R,4S,5R)-4-azido-5-(hydroxymethyl)oxolan-2-yl]-5-methylpyrimidine-

2,4-dione

Common Names: Zidovudine, Azidothymidine (AZT)

Molecular Formula: C₁₀H₁₃N₅O₄[5]

Molecular Weight: 267.25 g/mol [5]

Caption: Chemical structure of 3'-Azido-3'-deoxythymidine (AZT).

Physicochemical Data
A summary of the key physicochemical properties of AZT is presented in the table below.

Property Value Reference

Appearance
White to almost white

crystalline powder

Melting Point 122.0 to 126.0 °C

Solubility
Soluble in water (20 g/L at 25

°C) and ethanol.
[5]

Specific Rotation [α]D²⁰ +43.0 to +51.0° (c=1, H₂O)

Stability Profile of 3'-Azido-3'-deoxythymidine
Understanding the stability of AZT under various conditions is paramount for its formulation,

storage, and analytical method development. Forced degradation studies are crucial to identify

potential degradation products and establish the intrinsic stability of the molecule.[6][7]

Hydrolytic Stability
The stability of the N-glycosidic bond and the phosphodiester backbone in nucleoside analogs

is a critical factor. While DNA phosphotriesters are generally stable, certain modifications can

significantly decrease hydrolytic stability.[8] Studies on related nucleosides have shown that the
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rate of hydrolysis is pH-dependent.[9] For AZT, the stock solution is reported to be stable for

one day at room temperature and two days if refrigerated.[10]

Photostability
According to ICH guidelines, photostability testing is essential for new drug substances to

ensure that light exposure does not lead to unacceptable degradation. AZT is noted to be light-

sensitive, and therefore, it should be protected from light during storage and handling.[5]

Thermal Stability
The thermal stability of a drug substance influences its manufacturing and storage conditions.

[11] The melting point of AZT is between 122.0 and 126.0 °C, indicating its stability at typical

ambient temperatures. However, elevated temperatures can lead to degradation.

Forced Degradation Studies
Forced degradation studies are intentionally designed to degrade the drug substance to

understand its degradation pathways.[6] These studies typically involve exposure to acid, base,

oxidation, heat, and light. The resulting degradation products are then analyzed to develop

stability-indicating analytical methods.[12][13]
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Caption: Workflow for forced degradation studies of AZT.

Mechanism of Action: A Molecular Perspective
The therapeutic efficacy of AZT is rooted in its ability to selectively inhibit the reverse

transcriptase of HIV.[1][4][14]

Cellular Uptake and Phosphorylation: AZT enters host cells and is sequentially

phosphorylated by cellular kinases to its active triphosphate form, AZT-triphosphate (AZT-

TP).[15][16]

Competitive Inhibition: AZT-TP competes with the natural substrate, deoxythymidine

triphosphate (dTTP), for binding to the HIV reverse transcriptase.[17]
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DNA Chain Termination: Once incorporated into the growing viral DNA chain, the absence of

a 3'-hydroxyl group on the azido-modified deoxyribose prevents the formation of the next

phosphodiester bond, leading to chain termination and halting viral replication.[14][15][17]
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Caption: Mechanism of action of 3'-Azido-3'-deoxythymidine (AZT).

Experimental Protocols
Synthesis of 3'-Azido-3'-deoxythymidine
The synthesis of AZT and its derivatives often involves multiple steps, starting from thymidine.

A general approach involves the protection of the 5'-hydroxyl group, followed by the

introduction of the azido group at the 3' position, and subsequent deprotection.[18][19]

Illustrative Synthetic Step: Azide Introduction

Starting Material: 5'-O-protected-3'-O-sulfonyl-thymidine.

Reagent: Sodium azide (NaN₃) in a suitable solvent like dimethylformamide (DMF).

Reaction: The sulfonyl group at the 3' position acts as a good leaving group and is displaced

by the azide nucleophile via an Sₙ2 reaction.

Purification: The product is purified using chromatographic techniques.

Analytical Methodology for AZT
High-performance liquid chromatography (HPLC) is a commonly used analytical technique for

the quantification of AZT and its metabolites in various matrices.[20][21]

Example HPLC Method:

Column: Reversed-phase C18 column.[20]

Mobile Phase: A mixture of phosphate buffer, methanol, and acetonitrile.[20]

Detection: UV detection or fluorescence detection after pre-column derivatization.[20]

Quantification: The concentration of AZT is determined by comparing the peak area to a

standard curve.
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Biological Considerations: Cytotoxicity and Antiviral
Activity
While AZT is a potent antiviral agent, it is not without side effects. Its cytotoxicity is a significant

consideration in its clinical use.

Antiviral Spectrum
AZT demonstrates potent activity against retroviruses, particularly HIV-1.[14] It also exhibits

bactericidal activity against certain members of the Enterobacteriaceae family.[15] Recent

studies have also explored its potential inhibitory effects on the RNA-dependent RNA

polymerase of SARS-CoV-2.[2]

Cytotoxicity
The cytotoxicity of AZT is primarily attributed to its inhibition of cellular DNA polymerases,

particularly mitochondrial DNA polymerase-gamma, which can lead to mitochondrial toxicity.[1]

[4][22] This can manifest as myopathy, cardiomyopathy, and hepatotoxicity with long-term,

high-dose use.[1] AZT has also been shown to induce apoptosis in certain cell types.[22] The

combination of AZT with other nucleoside analogs, such as 2',3'-dideoxyinosine (ddI), has been

studied to potentially modulate both efficacy and toxicity.[23]

Conclusion
3'-Azido-3'-deoxythymidine remains a cornerstone in the history and practice of antiretroviral

therapy. A thorough understanding of its chemical properties, stability, and mechanism of action

is essential for the continued development of new therapeutic strategies and the optimization of

existing ones. This guide has provided a detailed overview of these critical aspects, offering a

valuable resource for the scientific community.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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